Cas no 1932348-11-2 (3-Hydroxyperillaldehyde)
3-Hydroxyperillaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxyperillaldehyde
- 1932348-11-2
- AKOS040763001
-
- Inchi: InChI=1S/C10H14O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h5-6,9-10,12H,1,3-4H2,2H3/t9-,10+/m0/s1
- InChI Key: CGYLWHVYZDSTDR-VHSXEESVSA-N
- SMILES: CC(=C)C1CCC(=CC1O)C=O
Computed Properties
- Exact Mass: 166.099379685g/mol
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Powder
3-Hydroxyperillaldehyde Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3-Hydroxyperillaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H64370-5 mg |
3-Hydroxyperillaldehyde |
1932348-11-2 | 5mg |
¥3520.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H64370-5mg |
3-Hydroxyperillaldehyde |
1932348-11-2 | ,98.0% | 5mg |
¥3520.0 | 2023-09-07 | |
| TargetMol Chemicals | TN5869-5 mg |
3-Hydroxyperillaldehyde |
1932348-11-2 | 98% | 5mg |
¥ 2,380 | 2023-07-11 | |
| TargetMol Chemicals | TN5869-1 mL * 10 mM (in DMSO) |
3-Hydroxyperillaldehyde |
1932348-11-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2,480 | 2023-07-11 | |
| TargetMol Chemicals | TN5869-5mg |
3-Hydroxyperillaldehyde |
1932348-11-2 | 5mg |
¥ 2380 | 2024-07-20 | ||
| TargetMol Chemicals | TN5869-1 ml * 10 mm |
3-Hydroxyperillaldehyde |
1932348-11-2 | 1 ml * 10 mm |
¥ 2480 | 2024-07-20 |
3-Hydroxyperillaldehyde Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
- Natural Products and Extracts Plant Extracts Plant based Ammodaucus leucotrichus
Additional information on 3-Hydroxyperillaldehyde
Research Brief on 3-Hydroxyperillaldehyde (CAS: 1932348-11-2): Recent Advances and Applications in Chemical Biology and Medicine
3-Hydroxyperillaldehyde (CAS: 1932348-11-2) is a monoterpenoid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, structurally related to perillaldehyde, exhibits unique biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its mechanisms of action, synthesis pathways, and therapeutic potential, positioning it as a promising candidate for drug development and biomedical applications.
A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 3-Hydroxyperillaldehyde against multidrug-resistant bacterial strains. The research demonstrated that this compound disrupts bacterial cell membranes by interacting with phospholipids, leading to cell lysis. Notably, 3-Hydroxyperillaldehyde showed synergistic effects when combined with conventional antibiotics, suggesting its potential as an adjuvant therapy for resistant infections. These findings highlight its relevance in addressing the global antimicrobial resistance crisis.
In the field of oncology, a recent preprint article (2024) explored the anticancer properties of 3-Hydroxyperillaldehyde in vitro and in vivo. The study revealed that the compound induces apoptosis in cancer cells through the activation of caspase-3 and -9, while sparing normal cells. Additionally, it was found to inhibit tumor angiogenesis by downregulating VEGF expression. These dual mechanisms make 3-Hydroxyperillaldehyde a compelling candidate for further development as an anticancer agent, particularly for solid tumors.
The synthetic pathways for 3-Hydroxyperillaldehyde have also seen advancements. A 2023 patent application (WO202318765A1) disclosed a novel biocatalytic method for its production using engineered cytochrome P450 enzymes. This green chemistry approach offers higher yields (up to 78%) and better stereoselectivity compared to traditional chemical synthesis. Such innovations in production methods could facilitate the large-scale availability of 3-Hydroxyperillaldehyde for research and potential clinical applications.
Despite these promising developments, challenges remain in the clinical translation of 3-Hydroxyperillaldehyde. Pharmacokinetic studies indicate rapid metabolism and low oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for further optimization to harness the full therapeutic potential of this compound.
In conclusion, 3-Hydroxyperillaldehyde (CAS: 1932348-11-2) represents an exciting area of research at the intersection of chemistry and biomedicine. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, position it as a compound of significant interest for future drug discovery efforts. Continued research into its mechanisms, structure-activity relationships, and delivery methods will be crucial for translating these findings into clinical applications.
1932348-11-2 (3-Hydroxyperillaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)